Cas no 824421-41-2 (Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester)

Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester structure
824421-41-2 structure
Product name:Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester
CAS No:824421-41-2
MF:C15H15F2O3P
MW:312.24837231636
CID:691127
PubChem ID:11278375

Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester
    • 1-[dimethoxyphosphoryl-(4-fluorophenyl)methyl]-4-fluorobenzene
    • 824421-41-2
    • DTXSID20461033
    • SCHEMBL6239500
    • Inchi: InChI=1S/C15H15F2O3P/c1-19-21(18,20-2)15(11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h3-10,15H,1-2H3
    • InChI Key: DZIBHEFZYUUAJZ-UHFFFAOYSA-N
    • SMILES: COP(=O)(C(C1=CC=C(C=C1)F)C2=CC=C(C=C2)F)OC

Computed Properties

  • Exact Mass: 312.07268766g/mol
  • Monoisotopic Mass: 312.07268766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.5Ų

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